![molecular formula C15H13ClN4O B7546275 4-chloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide](/img/structure/B7546275.png)
4-chloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide is a novel chemical compound that has gained significant attention in scientific research. It is a synthetic compound that belongs to the class of benzamides and is widely used in various biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 4-chloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide involves the modulation of GABA receptors. It acts as a positive allosteric modulator of GABA receptors, which enhances the activity of GABA, the primary inhibitory neurotransmitter in the central nervous system. This leads to an overall reduction in neuronal excitability and a calming effect on the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include an increase in GABAergic neurotransmission, which leads to an overall reduction in neuronal excitability. This results in a calming effect on the brain, which can be beneficial in the treatment of anxiety and other neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-chloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide is its ability to selectively modulate GABA receptors, which makes it a useful tool in the study of GABAergic neurotransmission. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of 4-chloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide. One area of interest is the potential therapeutic effects of this compound in the treatment of anxiety and other neurological disorders. Another area of research is the development of more soluble analogs of this compound that can be administered more easily in experimental settings. Additionally, the study of the effects of this compound on other neurotransmitter systems, such as glutamate and dopamine, may provide further insights into its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of 4-chloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide involves a multi-step process. Initially, 4-chlorobenzoyl chloride is reacted with 1-[(1H-1,2,4-triazol-3-yl)methyl]pyridin-3-amine in the presence of a base to form 4-chloro-N-[1-(pyridin-3-ylmethyl)-1H-1,2,4-triazol-3-yl]benzamide. This intermediate compound is then reacted with ethyl iodide in the presence of a base to obtain the final product, this compound.
Scientific Research Applications
4-chloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide has a wide range of scientific research applications. It is commonly used in the study of GABA receptors and their modulation. It is also used in the study of the effects of drugs on the central nervous system. In addition, it has been shown to have potential therapeutic effects in the treatment of anxiety, depression, and other neurological disorders.
properties
IUPAC Name |
4-chloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN4O/c1-10(14-19-18-13-4-2-3-9-20(13)14)17-15(21)11-5-7-12(16)8-6-11/h2-10H,1H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJUDIYVGXSULDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NN=C2N1C=CC=C2)NC(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.